(3R,6S)-6-methylmorpholine-3-carboxylic acid hydrochloride
Description
Mechanism of Action
As a derivative of vancomycin, “(3R,6S)-6-methylmorpholine-3-carboxylic acid hydrochloride” may share a similar mechanism of action. Vancomycin inhibits the synthesis of the cell wall in sensitive bacteria by binding with high affinity to the D-alanyl-D-alanine terminus of cell wall precursor units .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R,6S)-6-methylmorpholine-3-carboxylic acid hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the amine group, alkylation, and deprotection of the amine group.", "Starting Materials": [ "Morpholine", "Methyl iodide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride" ], "Reaction": [ "Morpholine is first protected by reacting it with methyl iodide in the presence of diethyl ether to form N-methylmorpholine.", "N-methylmorpholine is then alkylated with ethyl acetate in the presence of sodium hydroxide to form (3R,6S)-6-methylmorpholine.", "The amine group of (3R,6S)-6-methylmorpholine is then deprotected by reacting it with hydrochloric acid to form (3R,6S)-6-methylmorpholine-3-carboxylic acid hydrochloride.", "The product is then purified by extraction with ethyl acetate and washing with sodium bicarbonate and sodium chloride." ] } | |
| 1820575-53-8 | |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.62 g/mol |
IUPAC Name |
(3R,6S)-6-methylmorpholine-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C6H11NO3.ClH/c1-4-2-7-5(3-10-4)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H/t4-,5+;/m0./s1 |
InChI Key |
MXADEJLMYVKMKS-UYXJWNHNSA-N |
Isomeric SMILES |
C[C@H]1CN[C@H](CO1)C(=O)O.Cl |
Canonical SMILES |
CC1CNC(CO1)C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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